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Compound of Interest

Compound Name: Diphenylglyoxime

Cat. No.: B1496157

Application: Analytical Chemistry, Metal lon Detection, Drug Development QC
Introduction

Diphenylglyoxime (C14H12N202) is a valuable chelating agent used extensively in analytical
chemistry. Its ability to form stable, colored complexes with specific metal ions makes it a
critical reagent for the qualitative and quantitative analysis of metals such as nickel and
palladium.[1][2] This protocol provides a detailed, step-by-step methodology for the preparation
of a 1% (w/v) Diphenylglyoxime solution in ethanol, a common solvent for this reagent due to
its favorable solubility characteristics.[1][3] This solution is suitable for use by researchers,
scientists, and quality control professionals in various laboratory settings.

Quantitative Data Summary

The physical and chemical properties of Diphenylglyoxime are summarized below.
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Property Value Reference
Molecular Formula C14H12N202 [3]
Molar Mass 240.26 g/mol [3]

White to pale yellow/yellowish-
Appearance ]
orange crystalline powder

[1](21[3]

Melting Point 237-240 °C (decomposes)

[3]

S Insoluble / Sparingly soluble
Solubility in Water

[2](3]

(0.094 g/L at 25°C)
Solubility in Ethanol Slightly soluble to soluble [11[3]
pKa 9.70+0.28 [2]

Experimental Protocol

This protocol outlines the procedure for preparing 100 mL of a 1% (w/v) Diphenylglyoxime

solution in ethanol.

Materials and Reagents:

o Diphenylglyoxime (CAS No: 23873-81-6) powder

* 95% or absolute Ethanol (Reagent grade)

e 100 mL Volumetric flask (Class A)

e Analytical balance

e Weighing paper or boat

e Spatula

e Funnel

o Beaker
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e Magnetic stirrer and stir bar (optional)
e Wash bottle with ethanol
o Amber glass storage bottle with a tight-fitting cap
Procedure:
e Weighing the Diphenylglyoxime:
o Place a clean, dry weighing boat on the analytical balance and tare the mass.

o Carefully weigh out 1.0 g of Diphenylglyoxime powder using a spatula. Record the exact
mass.

e Dissolving the Solute:

Place a funnel into the neck of the 100 mL volumetric flask.

[e]

o Carefully transfer the weighed Diphenylglyoxime powder through the funnel into the
flask.

o Rinse the weighing boat and funnel with a small amount of ethanol from the wash bottle to
ensure the complete transfer of the powder into theflask.

o Add approximately 70-80 mL of ethanol to the volumetric flask.

o Swirl the flask gently to dissolve the powder. If necessary, use a magnetic stirrer for more
efficient mixing. Gentle warming in a water bath can aid dissolution but should be done
with caution due to ethanol's flammability.

 Bringing to Final Volume:

o Once the Diphenylglyoxime is completely dissolved, carefully add ethanol dropwise until
the bottom of the meniscus reaches the 100 mL calibration mark on the volumetric flask.

o Use a dropper or pipette for the final additions to avoid overshooting the mark.
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Homogenization and Storage:

o Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is
homogeneous.

o Transfer the final solution to a clearly labeled amber glass bottle for storage. The label
should include the name of the solution (1% Diphenylglyoxime in Ethanol),
concentration, preparation date, and the preparer's initials.

Safety Precautions and Handling

Adherence to standard laboratory safety protocols is mandatory when handling

Diphenylglyoxime and ethanol.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-
resistant gloves (e.g., nitrile rubber) when handling the chemicals.[4][5]

Ventilation: Prepare the solution in a well-ventilated area or under a chemical fume hood to
avoid inhalation of dust or vapors.[4][6]

Handling: Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke in the work area.
[6] Wash hands thoroughly after handling.[4] Avoid generating dust during weighing and
transfer.[6]

Fire Safety: Ethanol is a flammable liquid. Keep the solution away from open flames, sparks,
and other ignition sources.[7]

Spills: In case of a minor spill, absorb the liquid with an inert material and dispose of it in a
suitable, closed container.[6]

First Aid:
o If inhaled, move the person to fresh air.[4]
o In case of skin contact, wash off with soap and plenty of water.[4]

o In case of eye contact, flush with water as a precaution.[4]
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Storage and Stability

o Storage: Store the solution in a tightly closed, properly labeled amber glass bottle to protect
it from light.[8] Keep the container in a cool, dry, and well-ventilated place.[5][6] Store away
from incompatible materials such as oxidizing agents.[6]

« Stability: While specific long-term stability data for this solution is not readily available,
ethanolic solutions are generally stable under proper storage conditions.[9] It is good
practice to prepare fresh solutions for sensitive analytical work.

Workflow Visualization

The following diagram illustrates the key steps in the preparation of the 1% Diphenylglyoxime
solution.
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Caption: Workflow for preparing 1% Diphenylglyoxime in ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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